Cas no 404-90-0 (3-Fluoro-4-methoxyphenylacetonitrile)
404-90-0 structure
Product Name:3-Fluoro-4-methoxyphenylacetonitrile
CAS No:404-90-0
MF:C9H8FNO
MW:165.164325714111
MDL:MFCD00040889
CID:37299
PubChem ID:136251
Update Time:2025-04-18
3-Fluoro-4-methoxyphenylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Fluoro-4-methoxylphenylacetonitrile
- 3-Fluoro-4-methoxyphenylacetonitrile
- 2-(3-fluoro-4-methoxyphenyl)acetonitrile
- 3-FLUORO-4-METHOXYBENZYL CYANIDE
- 3-Fluoro-4-methoxybenzylcyanide
- (3-fluoro-4-methoxyphenyl)acetonitrile
- Benzeneacetonitrile, 3-fluoro-4-methoxy-
- OFCMGCZEFVKTAN-UHFFFAOYSA-N
- 3-Fluoro-4-methoxylacetonitrile
- KSC494S2H
- SBB079121
- WT1763
- 3-Fluoro-4-methoxy
- AKOS001107572
- SY018256
- MFCD00040889
- FT-0688107
- A24142
- EN300-14147
- Z96091881
- FS-1544
- 2-(3-fluoro-4-methoxyphenyl)acetonitrile;3-Fluoro-4-methoxyphenylacetonitrile
- 404-90-0
- CS-W021918
- AM20061071
- SCHEMBL988906
- DTXSID80193404
- DTXCID50115895
- DA-18008
-
- MDL: MFCD00040889
- Inchi: 1S/C9H8FNO/c1-12-9-3-2-7(4-5-11)6-8(9)10/h2-3,6H,4H2,1H3
- InChI Key: OFCMGCZEFVKTAN-UHFFFAOYSA-N
- SMILES: FC1=C(C=CC(CC#N)=C1)OC
Computed Properties
- Exact Mass: 165.05900
- Monoisotopic Mass: 165.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.3
- Topological Polar Surface Area: 33
Experimental Properties
- Color/Form: Not available
- Density: 1.148
- Melting Point: 46-48°C
- Boiling Point: 270.6℃ at 760 mmHg
- Flash Point: 117.5℃
- Refractive Index: 1.501
- PSA: 33.02000
- LogP: 1.90038
- Solubility: Not available
3-Fluoro-4-methoxyphenylacetonitrile Security Information
- Hazard Statement: Irritant
- Hazardous Material transportation number:3439
- Hazard Category Code: 20/21/22-36/37/38
- Safety Instruction: S26-S36/37/39
-
Hazardous Material Identification:
- HazardClass:6.1
- PackingGroup:III
- Safety Term:6.1
- Packing Group:III
- Risk Phrases:R20/21/22
3-Fluoro-4-methoxyphenylacetonitrile Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-Fluoro-4-methoxyphenylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | F831963-25g |
3-Fluoro-4-methoxyphenylacetonitrile |
404-90-0 | 97% | 25g |
¥1,105.00 | 2022-01-11 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LR108-100mg |
3-Fluoro-4-methoxyphenylacetonitrile |
404-90-0 | 98% | 100mg |
29CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LR108-1g |
3-Fluoro-4-methoxyphenylacetonitrile |
404-90-0 | 98% | 1g |
77.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LR108-5g |
3-Fluoro-4-methoxyphenylacetonitrile |
404-90-0 | 98% | 5g |
294.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LR108-250mg |
3-Fluoro-4-methoxyphenylacetonitrile |
404-90-0 | 98% | 250mg |
48CNY | 2021-05-08 | |
| TRC | F599338-50mg |
3-Fluoro-4-methoxyphenylacetonitrile |
404-90-0 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | F599338-100mg |
3-Fluoro-4-methoxyphenylacetonitrile |
404-90-0 | 100mg |
$ 65.00 | 2022-06-04 | ||
| TRC | F599338-500mg |
3-Fluoro-4-methoxyphenylacetonitrile |
404-90-0 | 500mg |
$ 80.00 | 2022-06-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | F14600-5g |
3-Fluoro-4-methoxylphenylacetonitrile |
404-90-0 | 98% | 5g |
¥102.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | F14600-1g |
3-Fluoro-4-methoxylphenylacetonitrile |
404-90-0 | 98% | 1g |
¥30.0 | 2023-09-07 |
3-Fluoro-4-methoxyphenylacetonitrile Related Literature
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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